Cas no 60568-32-3 (Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester)
60568-32-3 structure
Product Name:Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester
CAS No:60568-32-3
MF:C11H12Br2O5
MW:384.01798248291
CID:390892
PubChem ID:71374139
Update Time:2025-04-19
Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester
- 2-hydroxyethyl 3,5-dibromo-4-(2-hydroxyethoxy)benzoate
- DTXSID60796937
- 60568-32-3
-
- Inchi: 1S/C11H12Br2O5/c12-8-5-7(11(16)18-4-2-15)6-9(13)10(8)17-3-1-14/h5-6,14-15H,1-4H2
- InChI Key: UQPMQYMAYKGTGA-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)OCCO)C=C(C=1OCCO)Br
Computed Properties
- Exact Mass: 383.90310g/mol
- Monoisotopic Mass: 381.90515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 76Ų
Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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